Cas no 62248-86-6 (1-tert-butyl-4-(2-nitroethenyl)benzene)

• Product Name: 1-tert-butyl-4-(2-nitroethenyl)benzene
• CAS No: 62248-86-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 452478
• Update Time: 2025-11-01

1-tert-butyl-4-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-4-(2-nitroethenyl)-
• 1-tert-butyl-4-(2-nitroethenyl)benzene

• Inchi： 1S/C12H15NO2/c1-12(2,3)11-6-4-10(5-7-11)8-9-13(14)15/h4-9H,1-3H3
• InChI Key： IJWOILQYJXJHTF-UHFFFAOYSA-N
• SMILES： [O-][N+](C=CC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 205.11035

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-tert-butyl-4-(2-nitroethenyl)benzene

Comprehensive Analysis of 1-tert-butyl-4-(2-nitroethenyl)benzene (CAS No. 62248-86-6): Properties, Applications, and Industry Trends

1-tert-butyl-4-(2-nitroethenyl)benzene (CAS 62248-86-6) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science due to its unique nitrovinyl and tert-butyl functional groups. This aromatic derivative exhibits notable stability and reactivity, making it valuable for synthesizing advanced fine chemicals. Recent studies highlight its role in photo-responsive materials, aligning with the growing demand for smart polymers and organic electronics.

The molecular structure of 1-tert-butyl-4-(2-nitroethenyl)benzene combines a benzene ring with electron-withdrawing (nitro) and electron-donating (tert-butyl) groups, creating a push-pull system ideal for nonlinear optical applications. Researchers are exploring its potential in OLEDs and solar cell additives, addressing the global push for renewable energy solutions. Its CAS 62248-86-6 identifier is frequently searched alongside terms like "nitrostyrene derivatives" and "tert-butyl benzene synthesis", reflecting industrial interest.

In pharmaceutical contexts, this compound serves as a precursor for bioactive molecules, particularly those targeting enzyme inhibition. The nitroethenyl moiety allows selective modifications, enabling drug developers to optimize ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity). With increasing FDA approvals for small-molecule drugs, 62248-86-6 has emerged in patent literature for anti-inflammatory agents and CNS-targeted therapies.

Environmental considerations are critical for nitro-containing compounds. Recent advancements in green chemistry have improved the synthesis of 1-tert-butyl-4-(2-nitroethenyl)benzene using catalytic hydrogenation instead of traditional nitration methods, reducing hazardous byproducts. This aligns with EPA guidelines and the UN Sustainable Development Goals (SDG 12: Responsible Consumption).

Analytical characterization of CAS 62248-86-6 typically involves HPLC, GC-MS, and NMR spectroscopy. The compound shows a melting point range of 78–82°C and UV-Vis absorption at 310–320 nm, properties relevant for quality control in industrial batches. Suppliers often list it under synonyms like p-tert-butyl-β-nitrostyrene, emphasizing its styrenic backbone.

Market trends indicate rising demand for high-purity 62248-86-6, driven by contract research organizations (CROs) and generic drug manufacturers. Regulatory filings show a 14% annual growth in patents referencing this compound, particularly in Asia-Pacific markets. Users frequently search for "safety data sheet 1-tert-butyl-4-(2-nitroethenyl)benzene" and "scaled-up production methods", reflecting commercial scalability concerns.

Future applications may exploit its photochromic behavior for data storage materials or molecular switches. Collaborative studies between academia and industry (e.g., MIT’s Organic Robotics Lab) suggest potential in soft robotics. As synthetic methodologies evolve, CAS 62248-86-6 exemplifies how tailored aromatic systems can bridge gaps between traditional chemistry and cutting-edge technology.